What is Oleuropein exactly?
Oleuropein is a glycosylated Seco-iridoid. It's a bitter phenolic compound in green and yellow olive skin, flesh, seeds, leaves, and oil.
Oleuropein can be described as a polyphenol that is found in olive fruits and leaves. It is a secoiridoid phenol and has a structure consisting of a glycosylated oleanolic ester with hydroxytyrosol.
Uses of Oleuropein
Oleuropein is an in vitro antioxidant and immunomodulator, a tyrosol ester derivative of oleanolic and phenolic acids. It is naturally found in olive oil.
Oleuropein is a polyphenol that exhibits both antioxidant and free radical-scavenging activity. It also induces autophagy by activating AMPK. It induces apoptosis, inhibits the proliferation of cancer cells, and causes them to die. Oleuropein is also bone-protective in mice and rats.
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